2-(4-METHOXYPHENYL)-N-(2-METHYLPHENYL)-3-(PROPYLSULFANYL)-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
Description
The compound 2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a structurally complex spirocyclic derivative characterized by a 1,4,8-triazaspiro[4.5]deca-1,3-diene core. This scaffold incorporates a spiro junction at the fourth carbon of a piperidine-like ring fused with a triazine moiety. Key substituents include a 4-methoxyphenyl group at position 2, a 2-methylphenyl carboxamide at position 8, and a propylsulfanyl chain at position 2. Such spirocyclic systems are often synthesized via multi-step reactions involving cyclization and functional group modifications, as seen in analogous spiro compounds .
Properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O2S/c1-4-17-32-23-22(19-9-11-20(31-3)12-10-19)27-25(28-23)13-15-29(16-14-25)24(30)26-21-8-6-5-7-18(21)2/h5-12H,4,13-17H2,1-3H3,(H,26,30) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYVDQYAEXKTWQM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NC2(CCN(CC2)C(=O)NC3=CC=CC=C3C)N=C1C4=CC=C(C=C4)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-(4-Methoxyphenyl)-N-(2-Methylphenyl)-3-(Propylsulfanyl)-1,4,8-Triazaspiró[4.5]Deca-1,3-Diene-8-Carboxamide represents a novel class of bioactive compounds featuring a triazole ring and a unique spiro structure. This article explores its biological activity, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The compound's structure is characterized by the following features:
- Molecular Formula: C₁₈H₁₈N₄O₂S
- Molecular Weight: 358.43 g/mol
- IUPAC Name: 2-(4-methoxyphenyl)-N-(2-methylphenyl)-3-(propylsulfanyl)-1,4,8-triazaspiró[4.5]deca-1,3-diene-8-carboxamide
Biological Activity Overview
The biological activity of this compound has been investigated across various studies, revealing its potential in several therapeutic areas:
Anticancer Activity
Research indicates that compounds containing the triazole moiety exhibit significant anticancer properties. For instance:
- Mechanism of Action: Triazole derivatives can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. The compound has shown promising results in inhibiting tumor growth in xenograft models.
- Case Study: A study demonstrated that similar triazole derivatives exhibited IC₅₀ values in the low micromolar range against various cancer cell lines, suggesting that our compound may possess comparable efficacy .
Antimicrobial Properties
The presence of sulfur in the structure enhances its antimicrobial activity:
- Mechanism: The compound may disrupt microbial cell membranes or inhibit essential metabolic pathways.
- Research Findings: Compounds with similar structures have shown effectiveness against both Gram-positive and Gram-negative bacteria, indicating a broad-spectrum antimicrobial potential .
Neuroprotective Effects
Emerging evidence suggests that triazole derivatives could offer neuroprotective benefits:
- Mechanism: These compounds may exert antioxidant effects and modulate neuroinflammatory responses.
- Research Insight: In vitro studies have indicated that similar compounds can protect neuronal cells from oxidative stress-induced apoptosis .
Data Table: Biological Activities
Comparison with Similar Compounds
Comparison with 8-(4-Dimethylaminophenyl)-9-(6-R-Benzothiazol-2-yl)-7-Oxa-9-Aza-Spiro[4.5]Decane-6,10-Dione
This compound (from ) shares the spiro[4.5]decane framework but differs in heteroatom composition. While the target compound features three nitrogen atoms (1,4,8-triaza), this analogue contains one nitrogen and one oxygen (7-oxa-9-aza), altering electronic properties and hydrogen-bonding capacity.
Comparison with Propiconazole ()
Propiconazole, a triazole fungicide, shares a nitrogen-rich heterocycle (1,2,4-triazole) but lacks the spirocyclic architecture. The target compound’s spiro core may confer higher stereochemical complexity and target specificity, whereas propiconazole’s simpler structure enables broad-spectrum antifungal activity. The methoxyphenyl and methylphenyl groups in the target compound could modulate selectivity toward non-agrochemical targets, such as enzymes or receptors in mammalian systems .
Data Tables
Table 1. Structural Comparison of Spirocyclic Analogues
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
